5-(3-ethoxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-[3-(morpholin-4-yl)propyl]-1,5-dihydro-2H-pyrrol-2-one

Specification

• Molecular Formula: C24H28N2O6
• Molecular Weight: 440.5 g/mol
• IUPAC Name: 2-(3-ethoxyphenyl)-3-(furan-2-carbonyl)-4-hydroxy-1-(3-morpholin-4-ylpropyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C24H28N2O6/c1-2-31-18-7-3-6-17(16-18)21-20(22(27)19-8-4-13-32-19)23(28)24(29)26(21)10-5-9-25-11-14-30-15-12-25/h3-4,6-8,13,16,21,28H,2,5,9-12,14-15H2,1H3
• Standard InChI Key: PYFDCTLTTOMWQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2C(=C(C(=O)N2CCCN3CCOCC3)O)C(=O)C4=CC=CO4

Introduction

The compound 5-(3-ethoxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-[3-(morpholin-4-yl)propyl]-1,5-dihydro-2H-pyrrol-2-one is a complex organic molecule featuring a diverse array of functional groups. It belongs to the class of heterocyclic compounds due to the presence of a pyrrole ring and is classified as a derivative of furan and an aromatic compound due to the ethoxyphenyl group. This compound's unique structure makes it a subject of interest in various fields of scientific research, particularly in medicinal chemistry.

Key Features:

• Ethoxyphenyl Group: Contributes to aromatic properties and potential biological activity.

• Furan-2-carbonyl Group: Enhances chemical reactivity and biological interactions.

• Hydroxy Group: Participates in hydrogen bonding and nucleophilic reactions.

• Morpholinopropyl Moiety: Adds to the compound's solubility and potential interactions with biological targets.

Molecular Details:

Property	Value
Molecular Formula	Not specified in the search results
Molecular Weight	Approximately 371.4 g/mol
IUPAC Name	5-(3-Ethoxyphenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-[3-(morpholin-4-yl)propyl]-1,5-dihydro-2H-pyrrol-2-one
InChI Key	CAVQSGUZWULMDU-UHFFFAOYSA-N
Canonical SMILES	CCOC1=CC=CC(=C1)C(=O)N2CCOC(C(=O)C=C2)O

Chemical Reactivity:

The compound can undergo various chemical reactions, including oxidation and reduction. Oxidation may utilize oxidizing agents like potassium permanganate or chromium trioxide, while reductions might involve hydrogenation or the use of lithium aluminum hydride. The presence of hydroxy and carbonyl groups makes it reactive towards nucleophiles or electrophiles.

Synthesis and Preparation

The synthesis of 5-(3-ethoxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-[3-(morpholin-4-yl)propyl]-1,5-dihydro-2H-pyrrol-2-one typically involves multi-step organic reactions. These processes require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yield and purity of the final product. Advanced techniques like continuous flow chemistry may also be employed for large-scale production.

Biological Activity and Applications

The mechanism of action for this compound likely involves interactions with biological targets such as enzymes or receptors. Its unique structure suggests potential applications in pharmaceuticals, particularly as a lead compound for drug development targeting specific diseases. Techniques such as molecular docking simulations, surface plasmon resonance, or isothermal titration calorimetry could be employed to elucidate these interactions.

Analytical Techniques

Analytical techniques like High Performance Liquid Chromatography (HPLC) can be employed to assess purity levels, while spectroscopic methods provide insights into structural integrity. Techniques such as NMR, IR spectroscopy, and mass spectrometry are crucial for characterizing the compound's structure and properties.